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Compound of Interest

Compound Name: Mephenesin-d3

Cat. No.: B15618828 Get Quote

In-Depth Technical Guide: Mephenesin-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and

experimental protocols for Mephenesin-d3.

Disclaimer:Specific safety data sheets for Mephenesin-d3 are not readily available. The

following information is based on the comprehensive data for its non-deuterated analog,

Mephenesin. The physical and chemical properties of deuterated compounds are generally

very similar to their non-deuterated counterparts, with a slight increase in molecular weight.

Therefore, the safety and handling precautions for Mephenesin are considered highly

applicable to Mephenesin-d3.

Safety Data Sheet (SDS) and Handling
Mephenesin-d3 should be handled with care in a laboratory setting by trained professionals.

The primary hazards are related to ingestion and eye irritation.

Hazard Identification
GHS Classification: Acute toxicity, Oral (Category 4); Eye irritation (Category 2A).[1]

Signal Word: Warning.[1]
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Hazard Statements: H302 - Harmful if swallowed. H319 - Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[3]

First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.
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Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place.

Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields conforming to EN166.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges. Use respirators and components tested and approved

under appropriate government standards such as NIOSH (US) or CEN (EU).

Quantitative Data
The following tables summarize the key quantitative data for Mephenesin.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₄O₃ [2]

Molecular Weight 182.22 g/mol [2]

Appearance White solid [2]

Melting Point 69-73 °C [1]

Boiling Point 153-154 °C at 4 mmHg

Solubility
Soluble in alcohol. Sparingly

soluble in water.
[2][4]

Density 1.152 g/cm³ [2]

Table 2: Toxicological Data
Test Species Route Value Reference

LD50 Rat Oral 625 mg/kg [5][6]

LD50 Mouse Oral 720 mg/kg [6]

LD50 Hamster Oral 821 mg/kg [6]

LD50 Rat Intravenous 133 mg/kg [5]

LD50 Rat Intraperitoneal 283 mg/kg [5]

LD50 Mouse Subcutaneous 285 mg/kg [5]

Mechanism of Action and Signaling Pathways
Mephenesin is a centrally acting muscle relaxant.[7] Its exact mechanism of action is not fully

elucidated but is known to involve the central nervous system. It is suggested to act as an

antagonist at the N-methyl-D-aspartate (NMDA) receptor and may also enhance GABAergic

transmission.[8] This dual action is believed to contribute to its muscle relaxant properties by

depressing polysynaptic reflexes in the spinal cord.
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Caption: Proposed mechanism of action for Mephenesin.

Experimental Protocols
The following are representative experimental protocols for the analysis and study of

Mephenesin. Mephenesin-d3 can be used as an internal standard in quantitative analyses of

Mephenesin.

High-Performance Liquid Chromatography (HPLC)
Method for Mephenesin Quantification
This protocol is adapted from a stability-indicating HPLC method for the simultaneous

determination of Mephenesin and Diclofenac Diethylamine.[4]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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Spheri-5-RP-18 column (250 x 4.6 mm, 5 µm particle size).[4]

Reagents:

Methanol (HPLC grade).

Water (HPLC grade).

o-Phosphoric acid.

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of methanol and water in a 70:30 (v/v)

ratio. Adjust the pH to 3.0 with o-phosphoric acid.[4]

Standard Solution Preparation: a. Accurately weigh and dissolve Mephenesin in methanol

to prepare a stock solution of 1000 µg/mL.[4] b. Further dilute the stock solution with the

mobile phase to prepare working standards of desired concentrations (e.g., in the range of

50-300 µg/mL).[4]

Sample Preparation: a. For bulk drug analysis, accurately weigh and dissolve the sample

in methanol to a known concentration. b. For plasma samples, a liquid-liquid extraction

with a solvent like diethyl ether may be required prior to HPLC analysis.

Chromatographic Conditions:

Column: Spheri-5-RP-18 (250 x 4.6 mm, 5 µm).[4]

Mobile Phase: Methanol:Water (70:30, v/v), pH 3.0.[4]

Flow Rate: 1.0 mL/min.[4]

Detection Wavelength: 221 nm.[4]

Injection Volume: 20 µL.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms. The retention time for Mephenesin is approximately 3.9 minutes under

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


these conditions.[4] Quantify the amount of Mephenesin in the sample by comparing its

peak area with the calibration curve generated from the standard solutions.

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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